Cas no 1702557-06-9 ([(1-Methyl-1H-imidazol-4-yl)methyl](propyl)amine)

• Product Name: [(1-Methyl-1H-imidazol-4-yl)methyl](propyl)amine
• CAS No: 1702557-06-9
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5700937
• PubChem ID: 106719192
• Update Time: 2025-06-08

[(1-Methyl-1H-imidazol-4-yl)methyl](propyl)amine Chemical and Physical Properties

Names and Identifiers

• [(1-Methyl-1H-imidazol-4-yl)methyl](propyl)amine
• 1702557-06-9
• EN300-766042
• 1H-Imidazole-4-methanamine, 1-methyl-N-propyl-

• Inchi： 1S/C8H15N3/c1-3-4-9-5-8-6-11(2)7-10-8/h6-7,9H,3-5H2,1-2H3
• InChI Key： JWXOKRZXDFWPJN-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(CNCCC)N=1

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 288.6±15.0 °C(Predicted)
• pka: 8.68±0.19(Predicted)

Additional information on [(1-Methyl-1H-imidazol-4-yl)methyl](propyl)amine

Introduction to [(1-Methyl-1H-imidazol-4-yl)methyl](propyl)amine and Its Significance in Modern Chemical Research

Compound with the CAS number 1702557-06-9 is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. The product name, [(1-Methyl-1H-imidazol-4-yl)methyl](propyl)amine, provides a detailed structural insight into its chemical composition, which is characterized by a unique combination of heterocyclic and alkylamine functional groups. This compound has emerged as a subject of interest due to its potential applications in various biochemical pathways and its role as a key intermediate in the synthesis of more complex molecules.

The 1-methyl-1H-imidazol-4-yl moiety is a crucial part of this compound, contributing to its distinct chemical properties. Imidazole derivatives are well-known for their versatility in medicinal chemistry, often serving as scaffolds for drugs targeting various biological processes. The presence of the methyl group at the 1-position of the imidazole ring enhances the stability and reactivity of the molecule, making it more amenable to further functionalization. This feature has been exploited in recent research to develop novel pharmacophores that exhibit improved binding affinity and selectivity towards specific biological targets.

The propylamine component of the molecule, denoted as (propyl)amine, introduces a longer alkyl chain that influences the compound's solubility and pharmacokinetic behavior. Alkylamines are common structural elements in many active pharmaceutical ingredients (APIs), where they contribute to the overall physicochemical properties of the drug molecule. In the context of this compound, the propyl group not only affects its solubility profile but also plays a role in modulating its interaction with biological receptors.

Recent studies have highlighted the importance of understanding the structural and functional relationships in molecules like [(1-Methyl-1H-imidazol-4-yl)methyl](propyl)amine. Researchers have been exploring its potential as a precursor in the synthesis of more complex derivatives that could be used in therapeutic applications. For instance, modifications to the imidazole ring or the propylamine side chain have led to compounds with enhanced activity against certain enzymes or receptors. These findings underscore the significance of this molecule as a building block in drug discovery.

The chemical synthesis of [(1-Methyl-1H-imidazol-4-yl)methyl](propyl)amine involves multi-step reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the imidazole core, followed by alkylation and subsequent functionalization with the propylamine group. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity. These methods not only enhance the scalability of production but also allow for greater control over the molecular structure.

In terms of biological activity, preliminary studies on [(1-Methyl-1H-imidazol-4-yl)methyl](propyl)amine have revealed intriguing interactions with certain cellular pathways. The compound has shown promise in inhibiting specific enzymes that are implicated in inflammatory responses or metabolic disorders. Additionally, its ability to cross cell membranes suggests potential applications in drug delivery systems where targeted release is crucial. These findings have prompted further investigation into its pharmacological profile and therapeutic potential.

The development of computational models has also played a pivotal role in understanding the behavior of this compound. Molecular docking studies have been used to predict how [(1-Methyl-1H-imidazol-4-yl)methyl](propyl)amine interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities, mode of action, and potential side effects. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further development.

The future directions for research on CAS no 1702557-06-9 include exploring its role in interdisciplinary fields such as cheminformatics and materials science. The unique structural features of this compound make it an attractive candidate for developing novel materials with specific functionalities. For example, its ability to form stable complexes with other molecules could be exploited in designing smart materials or sensors that respond to environmental stimuli.

In conclusion, [(1-Methyl-1H-imidazol-4-yl)methyl](propyl)amine represents a significant advancement in chemical research, offering new opportunities for therapeutic applications and material innovation. Its complex structure and versatile reactivity make it a valuable asset for scientists working across multiple disciplines. As our understanding of its properties continues to grow, so too will its potential contributions to science and industry.